Cas no 1263210-60-1 (3-(4-Isopropylbenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylic acid)

• Product Name: 3-(4-Isopropylbenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylic acid
• CAS No: 1263210-60-1
• MF: C₂₁H₁₈N₂O₃S
• MW: 378.444223880768
• CID: 5158457
• Update Time: 2023-08-24

3-(4-Isopropylbenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Isopropylbenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid
• 3-(4-Isopropyl-benzyl)-6-thiophen-2-yl-isoxazolo[5,4-b]pyridine-4-carboxylic acid
• 3-(4-Isopropylbenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylic acid

• Inchi： 1S/C21H18N2O3S/c1-12(2)14-7-5-13(6-8-14)10-17-19-15(21(24)25)11-16(18-4-3-9-27-18)22-20(19)26-23-17/h3-9,11-12H,10H2,1-2H3,(H,24,25)
• InChI Key： CHZZSOCLZZLBDR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(=O)O)=C2C(=N1)ON=C2CC1C=CC(=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 524
• XLogP3: 5
• Topological Polar Surface Area: 105